Cas no 1504951-15-8 (2-bromo-6-fluoro-3-methylaniline)

• Product Name: 2-bromo-6-fluoro-3-methylaniline
• CAS No: 1504951-15-8
• MF: C₇H₇BrFN
• MW: 204.03958439827
• CID: 4602788
• PubChem ID: 83409856
• Update Time: 2025-09-28

2-bromo-6-fluoro-3-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-fluoro-3-methylaniline

• Inchi： 1S/C7H7BrFN/c1-4-2-3-5(9)7(10)6(4)8/h2-3H,10H2,1H3
• InChI Key： ZQJFDFVJQTVXFA-UHFFFAOYSA-N
• SMILES： C1(N)=C(F)C=CC(C)=C1Br

Computed Properties

• Exact Mass: 202.975
• Monoisotopic Mass: 202.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 2-bromo-6-fluoro-3-methylaniline

2-Bromo-6-Fluoro-3-Methylaniline: A Comprehensive Overview

2-Bromo-6-fluoro-3-methylaniline, also known by its CAS number CAS No. 1504951-15-8, is a versatile organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which includes a bromine atom at the 2-position, a fluorine atom at the 6-position, and a methyl group at the 3-position on an aniline backbone. The combination of these substituents imparts distinctive electronic and steric properties, making it a valuable building block in various chemical reactions and applications.

The synthesis of 2-bromo-6-fluoro-3-methylaniline typically involves multi-step processes that require precise control over reaction conditions to achieve high purity and yield. Recent advancements in synthetic methodologies have enabled more efficient routes for its preparation, leveraging catalytic systems and optimized reaction conditions. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, significantly improving the scalability of this compound's production.

In terms of applications, 2-bromo-6-fluoro-3-methylaniline has found utility in diverse areas. One prominent application is in the field of materials science, where it serves as a precursor for advanced materials such as conductive polymers and functional coatings. Its ability to undergo various substitution reactions makes it ideal for modifying polymer surfaces or incorporating functional groups into polymer backbones.

The compound's role in pharmaceutical research is equally noteworthy. Due to its unique electronic properties and substituent effects, it has been employed as an intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential as a lead compound for developing drugs targeting specific biological pathways. For example, researchers have investigated its derivatives as inhibitors of enzyme systems implicated in diseases such as cancer and neurodegenerative disorders.

The physical and chemical properties of 2-bromo-6-fluoro-3-methylaniline are well-documented, with recent studies providing deeper insights into its behavior under various conditions. Its solubility characteristics, thermal stability, and reactivity patterns have been extensively studied using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and calorimetry. These studies have not only enhanced our understanding of the compound but also provided valuable data for optimizing its use in industrial processes.

In addition to its practical applications, 2-bromo-6-fluoro-3-methylaniline has become a focal point for fundamental research into aromatic chemistry. Its structure allows for the study of substituent effects on aromatic reactivity, providing insights into electron-donating and electron-withdrawing interactions. Recent theoretical studies using computational chemistry tools have shed light on the electronic distribution within the molecule, offering new perspectives on its reactivity trends.

The environmental impact and toxicity profile of 2-bromo-6-fluoro-3-methylaniline are also subjects of ongoing research. As concerns about chemical safety grow, understanding the fate and toxicity of this compound is crucial for ensuring sustainable practices in its production and use. Recent toxicological studies have evaluated its potential effects on aquatic organisms and human health, providing critical data for regulatory assessments.

In conclusion, 2-bromo-6-fluoro-3-methylaniline, with its CAS number CAS No. 1504951-15-8, stands as a testament to the ingenuity of modern chemistry. Its diverse applications across multiple disciplines underscore its importance as a key intermediate in chemical synthesis. As research continues to uncover new facets of this compound's properties and potential uses, it is poised to play an even greater role in advancing scientific innovation.